Cas no 6944-27-0 (2,2-diphenylethyl 4-methylbenzenesulfonate)

• Product Name: 2,2-diphenylethyl 4-methylbenzenesulfonate
• CAS No: 6944-27-0
• MF: C₂₁H₂₀O₃S
• MW: 352.446704864502
• CID: 1736756
• PubChem ID: 244788
• Update Time: 2025-04-21

2,2-diphenylethyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 2,2-diphenylethyl 4-methylbenzenesulfonate
• NSC55921
• CTK5C9889
• AG-K-17999
• 2,2-diphenylethyl toluene-p-sulphonate
• 2,2-Diphenyl-aethyl-(4-methyl-benzol-sulfonat)
• AR-1D1646
• AC1L6EH4
• 2,2-diphenylethyl-2-t tosylate
• p-Toluolsulfonsaeure-2,2-diphenylaethylester
• Toluol-4-sulfonsaeure-(2,2-diphenyl-aethylester)
• toluene-4-sulfonic acid-(2,2-diphenyl-ethyl ester)
• AC1Q6Y4Y
• NCIOpen2_007606
• NSC55921; CTK5C9889; AG-K-17999; 2,2-diphenylethyl toluene-p-sulphonate; 2,2-Diphenyl-aethyl-(4-methyl-benzol-sulfonat); AR-1D1646; AC1L6EH4; 2,2-diphenylethyl-2-t tosylate; p-Toluolsulfonsaeure-2,2-diphenylaethylester; Toluol-4-sulfonsaeure-(2,2-diphenyl-aethylester); toluene-4-sulfonic acid-(2,2-diphenyl-ethyl ester); AC1Q6Y4Y; NCIOpen2_007606;
• 6944-27-0
• SCHEMBL4432214
• AS-0496
• DTXSID30288470
• 2,2-diphenylethyl 4-methylbenzene-1-sulfonate
• NSC-55921

• Inchi： 1S/C21H20O3S/c1-17-12-14-20(15-13-17)25(22,23)24-16-21(18-8-4-2-5-9-18)19-10-6-3-7-11-19/h2-15,21H,16H2,1H3
• InChI Key： FGGIVUNDCMWXPU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 352.1134
• Monoisotopic Mass: 352.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.195
• Boiling Point: 516.9°C at 760 mmHg
• Flash Point: 266.4°C
• Refractive Index: 1.597
• PSA: 43.37
• LogP: 5.61320